Cas no 1211534-25-6 (4-Bromo-5-chloro-2-methoxypyridine)

• Product Name: 4-Bromo-5-chloro-2-methoxypyridine
• CAS No: 1211534-25-6
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD16609882
• CID: 1024544
• PubChem ID: 70700260
• Update Time: 2025-06-09

4-Bromo-5-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-2-methoxypyridine
• AK-93164
• ANW-53287
• BD231147
• CTK8B6327
• KB-240759
• TRA0052536
• FCH1344308
• AX8231147
• ST24023369
• Y1187
• EN300-1721060
• C71758
• SY032550
• DA-18136
• DTXSID70743139
• DS-17792
• 1211534-25-6
• AKOS015999679
• CS-0042007
• SCHEMBL15710933
• MFCD16609882

• MDL： MFCD16609882
• Inchi： 1S/C6H5BrClNO/c1-10-6-2-4(7)5(8)3-9-6/h2-3H,1H3
• InChI Key： RSSHUQXUQXYECT-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 220.92430g/mol
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-5-chloro-2-methoxypyridine

4-Bromo-5-chloro-2-methoxypyridine (CAS No. 1211534-25-6): An Overview of Its Synthesis, Applications, and Recent Research

4-Bromo-5-chloro-2-methoxypyridine (CAS No. 1211534-25-6) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and methoxy substituents on a pyridine ring, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 4-Bromo-5-chloro-2-methoxypyridine has been extensively studied due to its importance as a building block in the development of novel drugs. One common synthetic route involves the bromination and chlorination of 2-methoxypyridine, followed by selective substitution reactions to introduce the desired functional groups. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In the realm of medicinal chemistry, 4-Bromo-5-chloro-2-methoxypyridine has shown promise as a key intermediate in the synthesis of compounds with potential therapeutic applications. For instance, it has been used in the development of inhibitors targeting specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a novel series of pyridine-based inhibitors that demonstrated potent anti-cancer activity against multiple tumor cell lines.

Beyond its medicinal applications, 4-Bromo-5-chloro-2-methoxypyridine has also found utility in the agrochemical industry. It serves as an intermediate in the synthesis of pesticides and herbicides, contributing to the development of more effective and sustainable crop protection solutions. Researchers have explored its role in enhancing the efficacy and selectivity of these agrochemicals, aiming to reduce environmental impact while maintaining agricultural productivity.

The physical and chemical properties of 4-Bromo-5-chloro-2-methoxypyridine have been well-characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and reactivity, which are crucial for optimizing its use in synthetic processes. The compound is known for its stability under a wide range of conditions, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, it is important to note that while 4-Bromo-5-chloro-2-methoxypyridine is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices for handling organic compounds.

Recent research has also focused on exploring new applications for 4-Bromo-5-chloro-2-methoxypyridine. For example, studies have investigated its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown interesting properties that could be exploited in catalysis or materials science. Additionally, there is growing interest in using this compound as a precursor for the synthesis of functional materials with unique electronic or optical properties.

In conclusion, 4-Bromo-5-chloro-2-methoxypyridine (CAS No. 1211534-25-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, agrochemicals, coordination chemistry, and materials science. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.